16-alpha-Methylyohimbol
Overview
Description
16-alpha-Methylyohimbol, also known as rauwolscine, is a natural alkaloid found in several plant species, including Rauwolfia serpentina and Pausinystalia yohimbe. It has been used in traditional medicine for centuries to treat various ailments, including hypertension, anxiety, and erectile dysfunction. Recently, there has been increased interest in 16-alpha-Methylyohimbol due to its potential as a research tool in the field of neuroscience.
Mechanism of Action
The mechanism of action of 16-alpha-Methylyohimbol is complex and not fully understood. However, it is known to interact with several different receptors in the brain, including alpha-2 adrenergic receptors and serotonin receptors. By blocking or activating these receptors, 16-alpha-Methylyohimbol can have a range of effects on the central nervous system, including changes in mood, cognition, and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 16-alpha-Methylyohimbol are diverse and depend on the dose and route of administration. In animal studies, it has been shown to increase blood pressure, heart rate, and body temperature, as well as stimulate the release of certain hormones such as cortisol and adrenaline. It has also been found to have effects on metabolism and energy balance, potentially making it useful for the treatment of obesity and related conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of 16-alpha-Methylyohimbol as a research tool is its ability to selectively target specific receptors in the brain. This makes it useful for studying the function of these receptors and their role in various neurological conditions. However, one limitation of 16-alpha-Methylyohimbol is its potential toxicity, which can vary depending on the dose and route of administration. Careful consideration must be given to the appropriate use of this compound in laboratory experiments.
Future Directions
There are several potential future directions for research on 16-alpha-Methylyohimbol. One area of interest is in the development of new drugs that target specific receptors in the brain, based on the structure and properties of 16-alpha-Methylyohimbol. Another area of research is in the use of 16-alpha-Methylyohimbol as a tool for studying the neural circuits and pathways involved in various neurological conditions. Finally, there is potential for 16-alpha-Methylyohimbol to be used as a therapeutic agent for a range of conditions, including depression, anxiety, and obesity.
Scientific Research Applications
16-alpha-Methylyohimbol has several potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where it has been shown to have a range of effects on the central nervous system. For example, 16-alpha-Methylyohimbol has been found to block the activity of certain receptors in the brain, which may have implications for the treatment of conditions such as depression and anxiety.
properties
IUPAC Name |
(1S,15R,18S,19R,20S)-19-methyl-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-18-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O/c1-12-16-10-18-20-15(14-4-2-3-5-17(14)21-20)8-9-22(18)11-13(16)6-7-19(12)23/h2-5,12-13,16,18-19,21,23H,6-11H2,1H3/t12-,13+,16-,18+,19+/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDCOGXBNLMAMMD-KOYAIAQHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CCC2C1CC3C4=C(CCN3C2)C5=CC=CC=C5N4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@H](CC[C@@H]2[C@@H]1C[C@H]3C4=C(CCN3C2)C5=CC=CC=C5N4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90970228 |
Source
|
| Record name | 16-Methylyohimban-17-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90970228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
16-alpha-Methylyohimbol | |
CAS RN |
549-79-1 |
Source
|
| Record name | Yohimban-17-alpha-ol, 16-alpha-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000549791 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 16-Methylyohimban-17-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90970228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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